![molecular formula C24H29ClN4O6S2 B6527437 N-[3-(dimethylamino)propyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}-4-(morpholine-4-sulfonyl)benzamide hydrochloride CAS No. 1135198-69-4](/img/structure/B6527437.png)
N-[3-(dimethylamino)propyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}-4-(morpholine-4-sulfonyl)benzamide hydrochloride
Overview
Description
Compounds with similar structures are often used as condensing reagents . They are generally utilized as carboxyl activating agents for amide bonding with primary amines . Additionally, they react with phosphate groups .
Chemical Reactions Analysis
These types of compounds are generally used to couple carboxylic acids with amines to form amides . The by-product urea is water-soluble and can be removed from immiscible reaction milieux by extraction with water .Physical And Chemical Properties Analysis
Similar compounds are water-soluble and have a molecular weight around 191.7 g/mol .Scientific Research Applications
- DMAPMA serves as a monomer in synthesizing self-healing pH-responsive hydrogels. These hydrogels can be used for drug delivery applications, where they respond to changes in pH and release drugs accordingly .
- Due to its cationic nature, DMAPMA can complex with nucleic acids (such as DNA or RNA). Researchers have explored its use as a gene delivery vector, facilitating the intracellular delivery of genetic material .
- DMAPMA has been employed in fabricating iron oxide nanoparticle formulations suitable for 3D printing. These formulations find applications in areas like tissue engineering and drug delivery .
- N-[3-(dimethylamino)propyl]acrylamide (a close analogue of DMAPMA) has been studied for its ability to adsorb phosphate ions. The ionized tertiary amino groups in the gel network can capture phosphate, potentially aiding in environmental remediation or water treatment .
- N-(3-Dimethylaminopropyl)-N’-ethylcarbodiimide hydrochloride (EDC), a derivative of DMAPMA, has been used for post-fixation and crosslinking of small ribonucleic acid (RNA) species from formalin-fixed paraffin-embedded (FFPE) tissues. This technique is valuable for molecular biology studies .
- DMAPMA is a commercially available representative of amine-containing monomers. In the field of stimuli-responsive materials, it is primarily used as a comonomer to impart pH-sensitivity to hydrogels based on acrylic monomers .
Self-Healing Hydrogels for Drug Delivery
Gene Delivery Vectors
Iron Oxide Nanoparticle Formulations for 3D Printing
Phosphate Capture
Crosslinking Small RNAs from FFPE Tissues
Stimuli-Responsive Materials
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-4-morpholin-4-ylsulfonylbenzamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O6S2.ClH/c1-26(2)8-3-9-28(24-25-19-14-20-21(34-16-33-20)15-22(19)35-24)23(29)17-4-6-18(7-5-17)36(30,31)27-10-12-32-13-11-27;/h4-7,14-15H,3,8-13,16H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDMSYCHVTITCLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29ClN4O6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
569.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(dimethylamino)propyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}-4-(morpholine-4-sulfonyl)benzamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
carbamoyl}benzenesulfonyl)piperazine-1-carboxylate hydrochloride](/img/structure/B6527364.png)
![N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide hydrochloride](/img/structure/B6527370.png)
![N-(4-chloro-1,3-benzothiazol-2-yl)-4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride](/img/structure/B6527380.png)
![N-[3-(dimethylamino)propyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide hydrochloride](/img/structure/B6527392.png)
![7-(2-fluorophenyl)-1,3-dimethyl-5-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione](/img/structure/B6527393.png)
![4-[cyclohexyl(methyl)sulfamoyl]-N-[2-(diethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride](/img/structure/B6527397.png)
![4-[cyclohexyl(methyl)sulfamoyl]-N-[2-(diethylamino)ethyl]-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide hydrochloride](/img/structure/B6527403.png)
![N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide hydrochloride](/img/structure/B6527413.png)
![N-(6-bromo-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-(pyrrolidine-1-sulfonyl)benzamide hydrochloride](/img/structure/B6527427.png)
![4-[benzyl(ethyl)sulfamoyl]-N-[3-(dimethylamino)propyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}benzamide hydrochloride](/img/structure/B6527431.png)
![N-[3-(dimethylamino)propyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide hydrochloride](/img/structure/B6527445.png)
![5-oxo-N-(5-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylpyrrolidine-3-carboxamide](/img/structure/B6527451.png)
![7-(2-chlorophenyl)-1,3-dimethyl-5-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione](/img/structure/B6527456.png)
![1,3-dimethyl-7-(4-methylphenyl)-5-{[2-oxo-2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-[1,3]diazino[4,5-d]pyrimidine-2,4-dione](/img/structure/B6527464.png)